Cas no 302961-72-4 (5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]-)
5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]-
- BDBM13266
- CHEMBL186568
- SCHEMBL774786
- EN300-6748351
- N-(2-chloro-6-methylphenyl)-2-[(4-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide
- 302961-72-4
- Z2216893683
- N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]-1,3-thiazole-5-carboxamide
-
- Inchi: 1S/C17H15ClN4OS/c1-10-6-7-19-14(8-10)21-17-20-9-13(24-17)16(23)22-15-11(2)4-3-5-12(15)18/h3-9H,1-2H3,(H,22,23)(H,19,20,21)
- InChI Key: MYUOYPFGZRVGQO-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(C)=C1NC(C1=CN=C(NC2C=C(C)C=CN=2)S1)=O
Computed Properties
- Exact Mass: 358.06575
- Monoisotopic Mass: 358.0655100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 66.91
5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6748351-0.05g |
N-(2-chloro-6-methylphenyl)-2-[(4-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide |
302961-72-4 | 90% | 0.05g |
$2755.0 | 2023-07-10 | |
| 1PlusChem | 1P02AEEN-50mg |
N-(2-chloro-6-methylphenyl)-2-[(4-methylpyridin-2-yl)amino]-1,3-thiazole-5-carboxamide |
302961-72-4 | 90% | 50mg |
$3467.00 | 2023-12-17 |
5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-Thiazolecarboxamide,N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]-
Comprehensive Overview of 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]- (CAS No. 302961-72-4)
The compound 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]- (CAS No. 302961-72-4), is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct thiazole and pyridine moieties make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile chemical properties and biological activity.
One of the key features of 5-Thiazolecarboxamide derivatives is their ability to interact with biological targets, such as enzymes and receptors. This interaction is often leveraged in the development of novel therapeutics. For instance, the presence of the N-(2-chloro-6-methylphenyl) group enhances the compound's binding affinity, making it a valuable scaffold for designing inhibitors. Recent studies have highlighted its potential in addressing antibiotic resistance, a pressing global health concern, by targeting bacterial pathways that are less prone to mutation.
In addition to its pharmaceutical applications, CAS No. 302961-72-4 is also being investigated for its role in sustainable agriculture. The compound's structural complexity allows it to act as a precursor for crop protection agents, offering an eco-friendly alternative to traditional pesticides. With the growing demand for green chemistry solutions, this molecule aligns well with current trends in reducing environmental impact while maintaining efficacy.
The synthesis of 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]- involves multi-step organic reactions, often requiring precise control over reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are particularly relevant in the context of process optimization, a topic frequently searched by chemists and engineers aiming to streamline production.
From a commercial perspective, the demand for CAS No. 302961-72-4 is driven by its potential in personalized medicine and biotechnology. As the pharmaceutical industry shifts toward targeted therapies, compounds with specific functional groups, like this one, are highly sought after. Moreover, its application in high-throughput screening assays makes it a valuable tool for identifying new drug candidates.
Safety and regulatory compliance are critical considerations when working with 5-Thiazolecarboxamide derivatives. While the compound itself is not classified as hazardous, proper handling and storage are essential to ensure workplace safety. Researchers often search for material safety data sheets (MSDS) and regulatory guidelines to adhere to best practices. This emphasis on safety aligns with the broader industry focus on responsible research and ethical chemistry.
In summary, 5-Thiazolecarboxamide, N-(2-chloro-6-methylphenyl)-2-[(4-methyl-2-pyridinyl)amino]- (CAS No. 302961-72-4) represents a multifaceted compound with significant potential across multiple industries. Its applications in drug development, agriculture, and material science underscore its versatility. As research continues to uncover new uses for this molecule, it is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.
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